(Z)-ethyl 2-(2-((2-(4-chlorophenoxy)acetyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-[2-(4-chlorophenoxy)acetyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H18ClN3O6S2/c1-2-28-18(25)10-23-15-8-7-14(31(21,26)27)9-16(15)30-19(23)22-17(24)11-29-13-5-3-12(20)4-6-13/h3-9H,2,10-11H2,1H3,(H2,21,26,27)
• InChI Key: FHKXDAJFRIFERW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O6S2
• Molecular Weight: 483.9 g/mol

Description

The compound 2,2’-{[(4-Chlorophenoxy)acetyl]imino}diacetic acid and 2-{[(4-Chlorophenoxy)acetyl]amino}benzoic acid have similar structures. They have a molecular formula of C12H12ClNO6 and C15H12ClNO4 respectively.

Molecular Structure Analysis

The molecular structure of the related compound 2,2’-{[(4-Chlorophenoxy)acetyl]imino}diacetic acid and 2-{[(4-Chlorophenoxy)acetyl]amino}benzoic acid are available on ChemSpider.

Physical And Chemical Properties Analysis

The related compound 2,2’-{[(2-Chlorophenoxy)acetyl]imino}diacetic acid has a density of 1.5±0.1 g/cm3, boiling point of 578.6±50.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.7 mmHg at 25°C.

Scientific Research Applications

Synthesis and Biological Studies

• Synthesis and Antimicrobial Activities : Thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, Patel, Mistry, and Desai (2009) detailed the synthesis of 4-oxo-thiazolidine derivatives, showcasing their potential in antimicrobial applications. The structural modifications in these compounds, similar to the target molecule, emphasize the role of thiazolidinone frameworks in drug design (Patel, Mistry, & Desai, 2009).

• Antiproliferative Agents : Sulfonamides, including those with thiazole and thiazolidinone motifs, have been investigated for their antiproliferative effects. A study by Abd El-Gilil (2019) synthesized N-ethyl-N-methylbenzenesulfonamide derivatives, assessing their antimicrobial and antiproliferative capabilities. This underscores the pharmaceutical interest in compounds featuring thiazolyl and sulfonamide groups for therapeutic development (Abd El-Gilil, 2019).

• Anticancer Potential : The 4-thiazolidinone core, present in compounds structurally related to the target molecule, is reported to exhibit anticancer activities. Mabkhot et al. (2019) synthesized a derivative and conducted X-ray analysis, computational studies, and evaluated its anticancer activity, highlighting the importance of such structures in developing anticancer agents (Mabkhot et al., 2019).

• Antimicrobial Activities : The capacity of thiazolidinone derivatives to serve as antimicrobial agents was further demonstrated by Ovonramwen, Owolabi, and Oviawe (2019), who synthesized a thiazin-imino hydrochloride and tested its microbial activities. This work contributes to the body of evidence supporting the utility of such compounds in combating microbial infections (Ovonramwen, Owolabi, & Oviawe, 2019).